1-Benzoyl-4-(2-(6-methoxy-2-naphthalenyl)propyl)piperazine

• CAS RN: 72278-69-4
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: [4-[2-(6-methoxynaphthalen-2-yl)propyl]piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C25H28N2O2/c1-19(21-8-9-23-17-24(29-2)11-10-22(23)16-21)18-26-12-14-27(15-13-26)25(28)20-6-4-3-5-7-20/h3-11,16-17,19H,12-15,18H2,1-2H3
• InChI Key: XYUYIOYRMRQHMI-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)C(=O)C2=CC=CC=C2)C3=CC4=C(C=C3)C=C(C=C4)OC

Description

1-Benzoyl-4-(2-(6-methoxy-2-naphthalenyl)propyl)piperazine is a useful research compound. Its molecular formula is C25H28N2O2 and its molecular weight is 388.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzoyl chloride (0.58 ml, 5 mmols) is added, at 0° C., to a solution of 2-(2-piperazino-1-methylethyl)-6-methoxynaphthalene (1.42 g, 5 mmols) and N-ethylmorpholine (0.65 ml, 5 mmols) in 15 ml of methylene chloride. The mixture is allowed to return to ambient temperature and stirred for 3 hours. The reaction medium is washed with water and dried over sodium sulphate. Concentration of the mixture yields an oily residue which dissolves in ether and crystallises. The compound is recrystallised from ethyl acetate (15 ml).